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Compound of Interest

Compound Name: 2,6-Diethylaniline-15N

Cat. No.: B1355569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Diethylaniline (DEA) is a significant chemical intermediate, finding extensive application

across various industrial sectors. This technical guide delves into the core industrial uses of

2,6-Diethylaniline, with a primary focus on its role in the synthesis of agrochemicals and the

production of high-performance polymers. This document provides a comprehensive overview

of its applications, supported by quantitative data, detailed experimental protocols, and visual

representations of key chemical pathways and workflows.

Physicochemical Properties of 2,6-Diethylaniline
A foundational understanding of the physicochemical properties of 2,6-Diethylaniline is crucial

for its application in industrial synthesis. The following table summarizes its key characteristics.
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Property Value

Molecular Formula C₁₀H₁₅N

Molecular Weight 149.23 g/mol

CAS Number 579-66-8

Appearance Colorless to pale yellow liquid

Boiling Point 243 °C (lit.)

Melting Point 3-4 °C

Density 0.906 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.545 (lit.)

Flash Point 115 °C (closed cup)

Solubility
Insoluble in water; soluble in organic solvents

like ethanol, benzene, and chloroform.[1]

Core Industrial Applications
The industrial utility of 2,6-Diethylaniline is primarily centered on two key areas: as a precursor

in the synthesis of herbicides and as a building block for specialized polymers.

Agrochemicals: Synthesis of Chloroacetanilide
Herbicides
2,6-Diethylaniline is a critical raw material for the production of several widely used

chloroacetanilide herbicides, including Butachlor and Alachlor.[2] These herbicides are

predominantly used for pre-emergent weed control in a variety of crops such as rice, corn,

soybeans, and cotton.[2]

The synthesis of Butachlor from 2,6-Diethylaniline is a two-step process. The first step involves

the formation of the intermediate 2-chloro-N-(2,6-diethylphenyl)acetamide, which is then

reacted with formaldehyde and n-butanol.

Experimental Protocol: Synthesis of 2-Chloro-N-(2,6-diethylphenyl)acetamide
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This protocol is based on the general principles of N-acylation of anilines.

Materials:

2,6-Diethylaniline

Chloroacetyl chloride

Triethylamine

Dichloromethane

Ethyl acetate

Petroleum ether

Sodium sulfate

Procedure:

To a solution of 2,6-diethylaniline (1 mmol) and triethylamine (3 mmol) in 20 mL of

dichloromethane at 0 °C, add chloroacetyl chloride (1.5 mmol) dropwise with stirring.[3]

Allow the reaction mixture to warm to ambient temperature and continue stirring for 6 hours.

[3]

Remove the dichloromethane solvent using a rotary evaporator.[3]

Add water to the residue and extract with ethyl acetate (3 x 30 mL).[3]

Combine the organic layers and dry over anhydrous sodium sulfate.[3]

Evaporate the solvent to obtain the crude product.[3]

Purify the crude product by silica gel column chromatography using an ethyl acetate-

petroleum ether eluent to yield 2-chloro-N-(2,6-diethylphenyl)acetamide.[3] A yield of 82.72%

has been reported for a similar synthesis.[3]

Experimental Protocol: Synthesis of Butachlor
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This protocol is derived from patent literature describing the synthesis of Butachlor.

Materials:

2-Chloro-N-(2,6-diethylphenyl)acetamide

n-Butanol

Paraformaldehyde

An acid catalyst (e.g., sulfuric acid)

Procedure:

N-methylene-2,6-diethylaniline is prepared by the reaction of 2,6-diethylaniline and

paraformaldehyde.[4]

This intermediate is then reacted with chloroacetyl chloride to form N-(2,6-diethylphenyl)-N-

chloromethylchloroacetamide.[4]

Finally, this compound is reacted with n-butanol to yield Butachlor.[4] A Chinese patent

describes a method where 2',6'-diethyl-2-chloro acetanilide is reacted with chloromethyl butyl

ether in an alkaline aqueous solution in the presence of a small amount of Butachlor as a

solvent, achieving a yield of 90%.[5]

The following table summarizes the key reaction parameters for Butachlor synthesis as

described in a patent.[5]
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Parameter Value

Reactants for Intermediate 2,6-Diethylaniline, Monochloroacetic acid, PCl₃

Molar Ratio (DEA:MCA:PCl₃) 1 : 1.15-1.5 : 0.35-0.6

Reaction Temperature (Intermediate) 85-105 °C

Reaction Time (Intermediate) 1-3 hours

Reactants for Final Product
2',6'-diethyl-2-chloro acetanilide, Chloromethyl

butyl ether

Molar Ratio (Intermediate:Ether) 1 : 1-1.5

Reaction Temperature (Final Product) 10-50 °C

Reaction Time (Final Product) 0.5-1 hour

Overall Yield 90%

Logical Diagram: Synthesis Pathway of Butachlor
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2,6-Diethylaniline

2-Chloro-N-(2,6-diethylphenyl)acetamide
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Butachlor

N-alkoxymethylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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